Cas no 2171698-56-7 (3-cyclopropyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-cyclopropyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171698-56-7
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6200097
• PubChem ID: 165509677
• Update Time: 2025-05-19

3-cyclopropyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[cyclopropyl(methyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171698-56-7
• EN300-1540168

• Inchi： 1S/C23H24N2O5/c1-25(14-10-11-14)22(28)20(12-21(26)27)24-23(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,24,29)(H,26,27)
• InChI Key： JTABMSHERRXIRM-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1CC1

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-cyclopropyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-cyclopropyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171698-56-7)

3-cyclopropyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171698-56-7, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by a cyclopropyl group, a methyl carbamoyl moiety, and an aminopropionic acid backbone. The presence of these functional groups suggests that the compound may possess various interactions with biological targets, making it a valuable candidate for further investigation. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group attached to the amino function indicates potential applications in peptide synthesis and proteomics, where such protecting groups are commonly employed.

Recent advancements in chemical biology have highlighted the importance of designing molecules with precise structural motifs to modulate biological pathways. The 3-cyclopropyl(methyl)carbamoyl part of the molecule may contribute to its binding affinity by introducing steric hindrance and hydrophobic interactions, which are critical factors in drug-receptor interactions. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group could enhance solubility and stability, making it more suitable for formulation and administration in therapeutic settings.

In the context of current research, this compound has been studied for its potential role in modulating enzyme activity and cellular signaling pathways. For instance, derivatives of similar structures have been explored for their effects on kinases and other enzymes involved in cancer progression. The aminopropionic acid backbone provides a flexible scaffold that can be modified to fine-tune pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) may be employed to construct the complex structure efficiently. The use of advanced spectroscopic methods, including NMR and mass spectrometry, is essential for characterizing the compound’s identity and purity.

One of the most intriguing aspects of this molecule is its potential application in targeted therapy. By leveraging its structural features, researchers aim to develop novel inhibitors or activators that can selectively interact with disease-causing targets. For example, modifications to the fluorenylmethoxycarbonyl group could alter its binding properties, enabling it to be tailored for specific therapeutic applications.

The pharmacological profile of 3-cyclopropyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. These could range from anti-inflammatory effects to potential roles in neurodegenerative diseases, depending on how it interacts with cellular components. Further preclinical studies are necessary to elucidate its mechanism of action and therapeutic potential.

Given the growing interest in structure-based drug design, this compound represents an exciting opportunity for medicinal chemists and biologists alike. Its complex architecture provides a rich foundation for exploring new chemical space, which is crucial for discovering innovative treatments against various diseases. Collaborative efforts between synthetic chemists and biologists will be key to unlocking its full potential.

The development of new pharmaceuticals often relies on understanding how molecular structure influences biological function. In this regard, 3-cyclopropyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid serves as a valuable tool for studying these relationships. By systematically modifying its components, researchers can gain insights into how different functional groups contribute to overall activity, leading to more rational drug design strategies.

As research continues to evolve, the applications of this compound are likely to expand beyond traditional pharmaceuticals. Its unique properties may also make it useful in other areas, such as materials science or agrochemicals, where precise molecular design is essential. The versatility of its structure ensures that it will remain a topic of interest for years to come.